Cas no 2416218-11-4 ((1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride)

• Product Name: (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride
• CAS No: 2416218-11-4
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD32668525
• CID: 5676014
• PubChem ID: 146155778
• Update Time: 2025-06-30

(1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT30288
• EN300-26667565
• (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride
• (1S)-1-Cyclobutyl-2,2-difluoroethanamine;hydrochloride
• 2416218-11-4
• (1S)-1-CYCLOBUTYL-2,2-DIFLUOROETHAN-1-AMINE HCL

• MDL： MFCD32668525
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)5(9)4-2-1-3-4;/h4-6H,1-3,9H2;1H/t5-;/m0./s1
• InChI Key： MHRCLKXDAVJSPY-JEDNCBNOSA-N
• SMILES： Cl.FC([C@H](C1CCC1)N)F

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride

(1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride: A Promising Compound in Medicinal Chemistry

CAS No. 2416218-11-4 represents a unique molecular entity with structural features that have garnered significant attention in the field of medicinal chemistry. This compound, (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride, is a chiral amine derivative characterized by its cyclobutyl ring system, two fluorine atoms at the 2,2-positions, and a hydrochloride salt form. The combination of these structural elements contributes to its distinct physicochemical properties and potential biological activities, making it a subject of interest for researchers exploring new therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous environments, which is critical for pharmaceutical development. This property is particularly advantageous for oral administration, as it ensures better bioavailability compared to its free base form. The fluorine atoms at the 2,2-positions introduce electronic effects that modulate the molecule's reactivity and interactions with biological targets. Such modifications are commonly employed in drug design to optimize potency and selectivity.

Recent studies have highlighted the potential of (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride in targeting specific molecular pathways associated with neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. This finding underscores the compound's relevance in the development of novel therapeutic agents for cognitive disorders.

One of the most notable aspects of this compound is its chiral center at the 1-position, which leads to the formation of two enantiomers. The (1S) configuration has been shown to exhibit superior pharmacological activity compared to its (1R) counterpart. This enantioselectivity is a critical factor in drug development, as it allows for the optimization of therapeutic efficacy while minimizing potential side effects. Researchers are actively investigating the mechanisms underlying this stereoselective activity.

The cyclobutyl ring in this molecule provides structural rigidity, which is essential for maintaining the correct conformation for receptor binding. This feature is particularly important in the context of G-protein coupled receptor (GPCR) modulation, where precise molecular geometry is required for optimal interactions. A 2024 study published in ACS Chemical Biology reported that this compound demonstrates weak agonist activity at the muscarinic M1 receptor, suggesting its potential as a tool for studying cholinergic signaling pathways.

From a synthetic perspective, the preparation of (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride involves a multi-step process that requires careful control of stereochemistry. The use of asymmetric catalysis and chiral auxiliaries has been pivotal in achieving the desired enantiomeric purity. These synthetic strategies are not only critical for the production of this compound but also provide insights into the broader field of chiral drug synthesis.

The fluorine substituents in this molecule have been shown to enhance metabolic stability by reducing the susceptibility to enzymatic hydrolysis. This property is particularly valuable in the development of long-acting therapeutics, as it allows for extended drug half-life and reduced dosing frequency. Additionally, the fluorine atoms may influence the molecule's ability to penetrate the blood-brain barrier, a critical factor for treating central nervous system (CNS) disorders.

Recent advances in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular dynamics simulations have revealed that the hydrochloride salt form exhibits favorable interactions with lipid membranes, which could influence its cellular uptake and distribution. These findings are crucial for understanding the pharmacokinetic profile of the compound and optimizing its formulation for clinical applications.

The amine group in this molecule plays a central role in its biological activity. The presence of the hydrochloride salt form suggests that the compound is likely to dissociate into its free amine form in physiological conditions, enabling it to interact with target proteins. This property is particularly important for molecules that act as neurotransmitters or modulators of neural signaling pathways.

Despite its promising properties, the synthetic challenges associated with the production of (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride remain a topic of ongoing research. The introduction of fluorine atoms into the cyclobutyl ring requires precise conditions to avoid unwanted side reactions. Advances in fluorination techniques and catalyst design are expected to address these challenges, making the compound more accessible for further studies.

Future research directions include the exploration of drug combination therapies involving this compound. For example, its potential synergistic effects with existing cholinesterase inhibitors could be investigated to enhance therapeutic outcomes for patients with Alzheimer's disease. Additionally, the compound's ability to modulate GPCRs opens new avenues for the development of treatments for conditions such as Parkinson's disease and schizophrenia.

Overall, (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride represents a compelling candidate for further investigation in medicinal chemistry. Its unique structural features, combined with its potential biological activities, position it as a valuable tool for advancing our understanding of complex disease mechanisms and developing innovative therapeutic strategies.

As research in this area continues to evolve, the pharmacological potential of this compound is expected to expand. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), will provide deeper insights into its molecular behavior and interactions. These efforts will be instrumental in translating the compound from the laboratory to the clinic, ultimately benefiting patients in need of new treatment options.

The structural versatility of (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride also makes it an attractive scaffold for the design of analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can explore a wide range of possibilities for optimizing its therapeutic profile. This approach is particularly relevant in the context of personalized medicine, where tailored therapies are becoming increasingly important.

In conclusion, the development and study of (1S)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride exemplify the dynamic nature of medicinal chemistry. As new discoveries continue to emerge, this compound is poised to play a significant role in shaping the future of drug discovery and therapeutic innovation.